Cas no 2828444-35-3 ((2S,4R)-4-Fluoro-2-methylpyrrolidine hydrochloride)

• Product Name: (2S,4R)-4-Fluoro-2-methylpyrrolidine hydrochloride
• CAS No: 2828444-35-3
• MF: C₅H₁₁ClFN
• MW: 139.60
• CID: 5141331
• PubChem ID: 163335362
• Update Time: 2026-03-03

(2S,4R)-4-Fluoro-2-methylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-4-Fluoro-2-methylpyrrolidine hydrochloride
• (2S,4R)-4-fluoro-2-methylpyrrolidine;hydrochloride
• (2S,4R)-4-Fluoro-2-methylpyrrolidinehydrochloride
• 2828444-35-3
• F77279

• Inchi： 1S/C5H10FN.ClH/c1-4-2-5(6)3-7-4;/h4-5,7H,2-3H2,1H3;1H/t4-,5+;/m0./s1
• InChI Key： OPLZEFBPWWZOHT-UYXJWNHNSA-N
• SMILES： [C@@H]1(F)C[C@H](C)NC1.Cl

Computed Properties

• Exact Mass: 139.0564052g/mol
• Monoisotopic Mass: 139.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 65.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on (2S,4R)-4-Fluoro-2-methylpyrrolidine hydrochloride

(2S,4R)-4-Fluoro-2-methylpyrrolidine hydrochloride and Its Significance in Modern Chemical Biology

The compound with the CAS number 2828444-35-3, specifically (2S,4R)-4-Fluoro-2-methylpyrrolidine hydrochloride, represents a fascinating molecule in the realm of chemical biology. This chiral pyrrolidine derivative has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The presence of a fluoro substituent and a specific stereochemical configuration at the 2S and 4R positions imparts distinct chemical properties that make this compound a valuable tool for medicinal chemists.

In recent years, the field of drug discovery has seen a surge in the use of fluorinated compounds, owing to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. The fluorine atom, being highly electronegative, can significantly influence the electronic properties of molecules, thereby affecting their biological activity. The incorporation of fluorine into pharmaceuticals has been extensively studied, with numerous examples demonstrating its utility in developing more effective and targeted therapies.

The stereochemistry of (2S,4R)-4-Fluoro-2-methylpyrrolidine hydrochloride is another critical aspect that contributes to its uniqueness. Chiral centers are often crucial for the biological activity of a molecule, as they can dictate how a compound interacts with biological targets such as enzymes and receptors. The specific configuration at the 2S and 4R positions in this compound suggests that it may exhibit high enantiomeric purity, which is essential for achieving desired therapeutic effects while minimizing unwanted side effects.

Recent studies have highlighted the importance of fluorinated pyrrolidines in the development of novel bioactive molecules. For instance, researchers have explored the use of such derivatives as intermediates in the synthesis of kinase inhibitors, which are widely used in the treatment of various cancers. The ability of (2S,4R)-4-Fluoro-2-methylpyrrolidine hydrochloride to serve as a building block for these types of compounds underscores its potential utility in medicinal chemistry.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for both in vitro and in vivo studies. Solubility is a critical factor in drug development, as it affects how well a compound can be absorbed and distributed within the body. By forming a hydrochloride salt, the compound's pharmacokinetic properties are improved, which can lead to better therapeutic outcomes.

Moreover, the fluoro substituent at the 4-position of the pyrrolidine ring can participate in various non-covalent interactions with biological targets. Fluorine atoms can engage in hydrogen bonding, π-stacking interactions, and other forms of molecular recognition that are essential for binding specificity. This versatility makes (2S,4R)-4-Fluoro-2-methylpyrrolidine hydrochloride a promising candidate for designing molecules with enhanced binding affinity and selectivity.

In conclusion, (2S,4R)-4-Fluoro-2-methylpyrrolidine hydrochloride (CAS no. 2828444-35-3) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of stereochemistry and fluorination makes it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new applications for fluorinated pyrrolidines, compounds like this one are likely to play an increasingly important role in modern drug discovery and development.